Cas no 522627-50-5 ([(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: [(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 522627-50-5
• Molecular Formula: C₁₆H₁₃Cl₂N₃O₄
• Molecular Weight: 382.198121786118
• CID: 5768053
• PubChem ID: 2365743

[(4-Acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate Properties

Names and Identifiers

• AB00714038-01
• 522627-50-5
• AKOS033628015
• [(4-acetamidophenyl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• EN300-26593271
• Z18518835

• InChIKey： YIZPCPHADOWJKO-UHFFFAOYSA-N
• Inchi： 1S/C16H13Cl2N3O4/c1-9(22)20-11-2-4-12(5-3-11)21-14(23)8-25-16(24)10-6-13(17)15(18)19-7-10/h2-7H,8H2,1H3,(H,20,22)(H,21,23)
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(NC1C=CC(=CC=1)NC(C)=O)=O)Cl

Computed Properties

• Exact Mass: 381.0283113g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 381.0283113g/mol
• Heavy Atom Count: 25
• Complexity: 498
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides